molecular formula C10H16ClNO B6184184 2-(3-methoxy-5-methylphenyl)ethan-1-amine hydrochloride CAS No. 2613389-27-6

2-(3-methoxy-5-methylphenyl)ethan-1-amine hydrochloride

Cat. No. B6184184
CAS RN: 2613389-27-6
M. Wt: 201.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-(3-methoxy-5-methylphenyl)ethan-1-amine hydrochloride” is a chemical compound with the molecular formula C10H16ClNO. It is a powder in physical form . The IUPAC name of this compound is 2-[(3-methoxybenzyl)oxy]ethanamine hydrochloride .


Synthesis Analysis

Transaminases capable of carrying out chiral selective transamination of 1-(3-methylphenyl)ethan-1-one to (1R)-(3-methylphenyl)ethan-1-amine were screened, and ATA-025 was found to be the best enzyme. Dimethylsulfoxide (10% V/V) was identified as the best co-solvent for this bioconversion . The process was optimized for variables such as enzyme loading, substrate loading, temperature, and pH .


Molecular Structure Analysis

The InChI code for this compound is 1S/C10H15NO2.ClH/c1-12-10-4-2-3-9(7-10)8-13-6-5-11;/h2-4,7H,5-6,8,11H2,1H3;1H .


Chemical Reactions Analysis

The compound is synthesized through a process of chiral selective transamination of 1-(3-methylphenyl)ethan-1-one to (1R)-(3-methylphenyl)ethan-1-amine .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 217.7 . It is a powder in physical form . The storage temperature for this compound is 4 degrees Celsius .

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with this compound are H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

Future Directions

The compound synthesized by a green, facile, and novel enzymatic approach with an optimized process could be used for the synthesis of different active pharmaceutical entities .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methoxy-5-methylphenyl)ethan-1-amine hydrochloride involves the reaction of 3-methoxy-5-methylbenzaldehyde with nitroethane to form 3-methoxy-5-methylphenyl-2-nitropropene, which is then reduced to 2-(3-methoxy-5-methylphenyl)ethan-1-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methoxy-5-methylbenzaldehyde", "nitroethane", "sodium borohydride", "ethanol", "2-propanol", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 3-methoxy-5-methylbenzaldehyde and nitroethane in the presence of a base such as potassium hydroxide to form 3-methoxy-5-methylphenyl-2-nitropropene.", "Step 2: Reduction of 3-methoxy-5-methylphenyl-2-nitropropene using sodium borohydride in ethanol or 2-propanol to form 2-(3-methoxy-5-methylphenyl)ethan-1-amine.", "Step 3: Formation of the hydrochloride salt by reacting 2-(3-methoxy-5-methylphenyl)ethan-1-amine with hydrochloric acid." ] }

CAS RN

2613389-27-6

Product Name

2-(3-methoxy-5-methylphenyl)ethan-1-amine hydrochloride

Molecular Formula

C10H16ClNO

Molecular Weight

201.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.